(R)-2-[(9H-Fluoren-9-ylmethoxycarbonylamino)-methyl]-butyric acid

• IUPAC Name: 2-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]butanoic acid
• InChI: InChI=1S/C20H21NO4/c1-2-13(19(22)23)11-21-20(24)25-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,13,18H,2,11-12H2,1H3,(H,21,24)(H,22,23)
• InChI Key: UIMPTCRXHVBHOO-UHFFFAOYSA-N
• Canonical SMILES: CCC(CNC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13)C(=O)O
• Molecular Formula: C20H21NO4
• DSSTOX Substance ID: DTXSID401161269
• Molecular Weight: 339.4 g/mol
• CAS RN: 180181-95-7

Description

The compound contains a fluorenylmethyloxycarbonyl (Fmoc) group, which is commonly used in peptide synthesis. The Fmoc group serves as a protective group for the amino group during peptide synthesis.

Molecular Structure Analysis

The molecular structure of this compound would include the rigid, polycyclic structure of the fluorene group, attached to a carbonyl group, which is then attached to an amino-methyl-butyric acid group.

Chemical Reactions Analysis

In the context of peptide synthesis, the Fmoc group can be removed through a reaction with a base, such as piperidine. This would allow the amino group to participate in the formation of a peptide bond.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the Fmoc group, which is quite large and rigid. This could affect the solubility, reactivity, and other properties of the compound.

Scientific Research Applications

Peptide Synthesis and Fmoc Chemistry

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Drug Delivery Systems

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Materials Science and Surface Modification

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Bioconjugation and Labeling

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Stable Isotope Labeling for Metabolomics

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Chemical Biology and Enzyme Inhibition

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Mechanism of Action

Target of Action

The primary targets of the compound “2-({[(9H-fluoren-9-ylmethoxy)carbonyl]amino}methyl)butanoic acid” are currently unknown. This compound is a unique chemical provided to early discovery researchers

Mode of Action

It is known that the compound contains a fluorenylmethyloxycarbonyl (fmoc) group , which is commonly used in peptide synthesis as a protective group for the amino group . The Fmoc group can be removed under mildly basic conditions, allowing for the sequential addition of amino acids in solid-phase peptide synthesis .

Biochemical Pathways

Given its structure, it may be involved in peptide-related pathways due to the presence of the fmoc group .

Action Environment

It is known that fmoc-protected amino acids, such as this compound, are stable at room temperature and have a long shelf-life . They are also stable in aqueous washing operations, which is beneficial during peptide synthesis .

Safety and Hazards

The safety and hazards of this compound would depend on its specific use and handling procedures. As with all chemicals, appropriate safety measures should be taken when handling this compound.

Future Directions

The use of Fmoc-protected amino acids in peptide synthesis is a well-established field. Future research may focus on improving the efficiency of these reactions, or on developing new protective groups that offer advantages over the Fmoc group.

Synthesis routes and methods

Procedure details

Anisole (0.5 ml) and trifluoroacetic acid (10 ml) were added to N-t-butyloxycarbonyl-α-ethyl-β-alanine-t-butyl ester (0.98 g) and the mixture was stirred at room temperature for 12 hours. After trifluoroacetic acid was distilled off, the residue was dissolved in water (5 ml) and neutralized with a 10% aqueous solution of sodium carbonate. The product was protected with Fmoc by the same procedure as in Example 2-(3). A crystal of N-Fmoc-α-ethyl-β-alanine (437 mg, 36%) was obtained upon recrystallization from hexane.